Cas no 2034291-37-5 ((3-(dimethylamino)phenyl)(3-(4-phenyl-1H-1,2,3-triazol-1-yl)azetidin-1-yl)methanone)

• Product Name: (3-(dimethylamino)phenyl)(3-(4-phenyl-1H-1,2,3-triazol-1-yl)azetidin-1-yl)methanone
• CAS No: 2034291-37-5
• MF: C₂₀H₂₁N₅O
• MW: 347.413643598557
• CID: 5376492
• PubChem ID: 91624919
• Update Time: 2025-06-15

(3-(dimethylamino)phenyl)(3-(4-phenyl-1H-1,2,3-triazol-1-yl)azetidin-1-yl)methanone Chemical and Physical Properties

Names and Identifiers

• N,N-dimethyl-3-[3-(4-phenyl-1H-1,2,3-triazol-1-yl)azetidine-1-carbonyl]aniline
• (3-(dimethylamino)phenyl)(3-(4-phenyl-1H-1,2,3-triazol-1-yl)azetidin-1-yl)methanone
• F6471-0548
• [3-(dimethylamino)phenyl]-[3-(4-phenyltriazol-1-yl)azetidin-1-yl]methanone
• 2034291-37-5
• AKOS025316205

• Inchi： 1S/C20H21N5O/c1-23(2)17-10-6-9-16(11-17)20(26)24-12-18(13-24)25-14-19(21-22-25)15-7-4-3-5-8-15/h3-11,14,18H,12-13H2,1-2H3
• InChI Key： FSDYNMIUTZOXKM-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=C(C=1)N(C)C)N1CC(C1)N1C=C(C2C=CC=CC=2)N=N1

Computed Properties

• Exact Mass: 347.17461031g/mol
• Monoisotopic Mass: 347.17461031g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 487
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 54.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on (3-(dimethylamino)phenyl)(3-(4-phenyl-1H-1,2,3-triazol-1-yl)azetidin-1-yl)methanone

Comprehensive Overview of (3-(dimethylamino)phenyl)(3-(4-phenyl-1H-1,2,3-triazol-1-yl)azetidin-1-yl)methanone (CAS No. 2034291-37-5)

The compound (3-(dimethylamino)phenyl)(3-(4-phenyl-1H-1,2,3-triazol-1-yl)azetidin-1-yl)methanone, identified by its CAS No. 2034291-37-5, is a structurally intricate molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. Its unique scaffold combines a dimethylamino group, a phenyl-1H-1,2,3-triazole moiety, and an azetidine ring, making it a promising candidate for various biomedical applications. Researchers are particularly interested in its potential as a modulator of protein-protein interactions, a hot topic in modern drug development.

In recent years, the demand for novel small molecules with azetidine and triazole functionalities has surged, driven by their versatility in targeting diverse biological pathways. The presence of the dimethylamino group in this compound enhances its solubility and bioavailability, addressing a common challenge in drug design. This aligns with current trends in AI-driven drug discovery, where computational tools are used to predict the pharmacokinetic properties of such molecules. Searches for "azetidine derivatives in drug discovery" and "triazole-based bioactive compounds" reflect the growing interest in this area.

The 1,2,3-triazole ring, a hallmark of click chemistry, is renowned for its stability and ability to mimic amide bonds, making it a valuable building block in medicinal chemistry. This compound's 4-phenyl-1H-1,2,3-triazol-1-yl subunit could be pivotal in designing inhibitors for enzymes like kinases, which are frequently targeted in cancer therapy. Queries such as "triazole kinase inhibitors" and "azetidine in CNS drugs" highlight the relevance of this molecule in addressing unmet medical needs.

From a synthetic perspective, the incorporation of an azetidine ring—a four-membered nitrogen heterocycle—adds steric constraint, potentially improving binding affinity to biological targets. This feature is increasingly explored in fragment-based drug design, a strategy gaining traction in pharmaceutical research. The compound's methanone linker further offers flexibility for derivatization, enabling the creation of libraries for high-throughput screening. Such attributes resonate with searches for "constrained ring systems in drug design" and "small molecule libraries for screening."

Beyond its pharmacological potential, 2034291-37-5 exemplifies the convergence of synthetic efficiency and molecular complexity. Its structure aligns with the principles of green chemistry, as the triazole formation often employs copper-catalyzed azide-alkyne cycloaddition (CuAAC), a reaction celebrated for its atom economy. This aspect appeals to researchers querying "sustainable synthesis of heterocycles" or "CuAAC in medicinal chemistry."

In summary, (3-(dimethylamino)phenyl)(3-(4-phenyl-1H-1,2,3-triazol-1-yl)azetidin-1-yl)methanone represents a compelling case study in modern drug discovery. Its multifaceted structure addresses key challenges in bioavailability, target selectivity, and synthetic accessibility, making it a subject of ongoing investigation. As the scientific community continues to explore its applications, this compound may well emerge as a cornerstone in the development of next-generation therapeutics.